Cas no 34234-44-1 (Methyl 2,3,4-tri-O-benzoyl-α-D-glucopyranoside)
34234-44-1 structure
Product Name:Methyl 2,3,4-tri-O-benzoyl-α-D-glucopyranoside
CAS No:34234-44-1
MF:C28H26O9
MW:506.5006
MDL:MFCD06797128
CID:294691
PubChem ID:87573412
Update Time:2024-12-09
Methyl 2,3,4-tri-O-benzoyl-α-D-glucopyranoside Chemical and Physical Properties
Names and Identifiers
-
- a-D-Glucopyranoside, methyl,2,3,4-tribenzoate
- 5H-benzo[b][1,4]benzothiazepin-6-one
- METHYL 2,3,4-TRI-O-BENZOYL-ALPHA-D-GLUCOPYRANOSIDE
- (2R,3R,4S,5R,6S)-2-(hydroxymethyl)-6-methoxytetrahydro-2H-pyran-3,4,5-triyl-tribenzoate
- -<small>D<
- 10H-Dibenzo[b,f][1,4]thiazepin-11-one
- 2-thia-9-azatricyclo[9.4.0.0^{3,8}]pentadeca-1(11),3(8),4,6,12,14-hexaen-10-one
- Dibenzo[b,f][1,4]thiazepin-11(10H)-one
- Dibenzo[b,f][1,4]thiazepinone
- GNF-Pf-769
- methyl 2,3,4-tri-O-benzoyl-D-glucoside
- methyl 2,3,4-tri-O-benzoylglucopyranoside
- Methyl 2,3,4-Tri-O-benzoyl-α-D-glucopyranoside
- Glucopyranoside,methyl, 2,3,4-tribenzoate, a-D- (8CI)
- Methyl 2,3,4-tri-O-benzoyl-a-D-glucopyranoside
- (2R,3R,4S,5R,6S)-2-(Hydroxymethyl)-6-methoxytetrahydro-2H-pyran-3,4,5-triyl tribenzoate
- Methyl 2,3,6-tri-O-benzoyl-a-D-glucopyranoside
- Methyl2,3,4-Tri-O-benzoyl-alpha-D-glucopyranoside
- M1487
- 1-O-Methyl-alpha-D-glucopyranose 2,3,4-tribenzoate
- (2R,3R,4S,5R,6S)-4,5-BIS(BENZOYLOXY)-2-(HYDROXYMETHYL)-6-METHOXYOXAN-3-YL BENZOATE
- SCHEMBL16897723
- Methyl 2,3,4-Tri-O-benzoyl-
- AKOS027252954
- HY-W145593
- MFCD06797128
- A-D-glucopyranoside
- AS-74211
- 34234-44-1
- W-202396
- BHQKQQXWEXIQMI-NRUNVSGISA-N
- T72333
- [(2R,3R,4S,5R,6S)-4,5-dibenzoyloxy-2-(hydroxymethyl)-6-methoxyoxan-3-yl] benzoate
- CS-0226019
- (2R,3R,4S,5R,6S)-2-(Hydroxymethyl)-6-methoxytetrahydro-2H-pyran-3,4,5-triyltribenzoate
- Methyl 2,3,4-tri-O-benzoyl-α-D-glucopyranoside
-
- MDL: MFCD06797128
- Inchi: 1S/C28H26O9/c1-33-28-24(37-27(32)20-15-9-4-10-16-20)23(36-26(31)19-13-7-3-8-14-19)22(21(17-29)34-28)35-25(30)18-11-5-2-6-12-18/h2-16,21-24,28-29H,17H2,1H3/t21-,22-,23+,24-,28+/m1/s1
- InChI Key: BHQKQQXWEXIQMI-NRUNVSGISA-N
- SMILES: O1[C@@]([H])([C@@]([H])([C@]([H])([C@@]([H])([C@@]1([H])C([H])([H])O[H])OC(C1C([H])=C([H])C([H])=C([H])C=1[H])=O)OC(C1C([H])=C([H])C([H])=C([H])C=1[H])=O)OC(C1C([H])=C([H])C([H])=C([H])C=1[H])=O)OC([H])([H])[H]
Computed Properties
- Exact Mass: 506.15800
- Monoisotopic Mass: 506.15768240g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 37
- Rotatable Bond Count: 11
- Complexity: 753
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 5
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 118
- XLogP3: 4.1
Experimental Properties
- Color/Form: Not determined
- Melting Point: 144.0 to 148.0 deg-C
- Refractive Index: 53.5 ° (C=1, CHCl3)
- PSA: 117.59000
- LogP: 3.02680
- Solubility: Not determined
Methyl 2,3,4-tri-O-benzoyl-α-D-glucopyranoside Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM314740-5g |
(2R,3R,4S,5R,6S)-2-(Hydroxymethyl)-6-methoxytetrahydro-2H-pyran-3,4,5-triyl tribenzoate |
34234-44-1 | 95% | 5g |
$771 | 2021-06-15 | |
| Alichem | A119001711-5g |
(2R,3R,4S,5R,6S)-2-(Hydroxymethyl)-6-methoxytetrahydro-2H-pyran-3,4,5-triyl tribenzoate |
34234-44-1 | 95% | 5g |
$882.75 | 2023-09-02 | |
| abcr | AB250232-1 g |
Methyl 2,3,4-Tri-O-benzoyl-alpha-D-glucopyranoside, 98%; . |
34234-44-1 | 98% | 1 g |
€408.40 | 2023-07-20 | |
| abcr | AB250232-5 g |
Methyl 2,3,4-Tri-O-benzoyl-alpha-D-glucopyranoside, 98%; . |
34234-44-1 | 98% | 5 g |
€1,447.80 | 2023-07-20 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | M862262-1g |
Methyl 2,3,4-Tri-O-benzoyl-α-D-glucopyranoside |
34234-44-1 | ≥98%(HPLC) | 1g |
1,295.10 | 2021-05-17 | |
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | M1487-1G |
Methyl 2,3,4-Tri-O-benzoyl-α-D-glucopyranoside |
34234-44-1 | >98.0%(HPLC) | 1g |
¥1405.00 | 2024-04-15 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | M1487-1g |
Methyl 2,3,4-tri-O-benzoyl-α-D-glucopyranoside |
34234-44-1 | 98.0%(LC) | 1g |
¥1980.0 | 2022-06-10 | |
| Chemenu | CM314740-5g |
(2R,3R,4S,5R,6S)-2-(Hydroxymethyl)-6-methoxytetrahydro-2H-pyran-3,4,5-triyl tribenzoate |
34234-44-1 | 95% | 5g |
$*** | 2023-03-29 | |
| TRC | M220518-10mg |
Methyl 2,3,4-tri-O-benzoyl-α-D-glucopyranoside |
34234-44-1 | 10mg |
$ 50.00 | 2022-06-04 | ||
| TRC | M220518-50mg |
Methyl 2,3,4-tri-O-benzoyl-α-D-glucopyranoside |
34234-44-1 | 50mg |
$ 70.00 | 2022-06-04 |
Methyl 2,3,4-tri-O-benzoyl-α-D-glucopyranoside Related Literature
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
34234-44-1 (Methyl 2,3,4-tri-O-benzoyl-α-D-glucopyranoside) Related Products
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- 313352-43-1(Benzyl 2,3-Di-O-benzyl-6-O-benzoyl-β-D-galactopyranoside)
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- 57784-06-2(Methyl 2,3,6-tri-o-benzoyl-α-d-glucopyranoside)
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